Methyl 2-amino-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-amino-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C12H18N2O2S/c1-7(2)14-5-4-8-9(6-14)17-11(13)10(8)12(15)16-3/h7H,4-6,13H2,1-3H3
• InChI Key: XTPDQXGAWXHVLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C(=O)OC)N
• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol

Description

“Methyl 2-amino-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate” is a chemical compound with the CAS Number: 1049734-91-9. It has a molecular weight of 273.38. The IUPAC name for this compound is "methyl 2-amino-6-isopropyl-4,5,6,7-tetrahydro-1H-1lambda3-thieno [2,3-c]pyridine-3-carboxylate hydrate". It is also known as "methyl 2-amino-6- (propan-2-yl)-4H,5H,6H,7H-thieno [2,3-c]pyridine-3-carboxylate hydrate".

Molecular Structure Analysis

The InChI code for this compound is "1S/C12H19N2O2S.H2O/c1-7(2)14-5-4-8-9(6-14)17-11(13)10(8)12(15)16-3;/h7,17H,4-6,13H2,1-3H3;1H2". This code provides a detailed description of the molecular structure of the compound.

It is stored at a temperature between 28 C. Unfortunately, other physical and chemical properties such as density, melting point, and boiling point are not available.

Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

Heterocyclic compounds, particularly those containing a pyridine ring, are crucial in medicinal chemistry due to their diverse biological activities. They serve as key structures for the development of new drugs with various pharmacological effects. For example, pyrimidine derivatives have shown a wide range of biological activities, including anti-inflammatory, anticancer, and analgesic effects (Gondkar, Deshmukh, & Chaudhari, 2013)[https://consensus.app/papers/synthesis-characterization-invitro-antiinflammatory-gondkar/f1ed7ce1ac5a54c8a6629d17335b8d77/?utm_source=chatgpt]. This underscores the potential of compounds like "Methyl 2-amino-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate" in contributing to the development of new therapeutic agents.

Role in Synthesis of Heterocycles

The unique reactivity of compounds with pyrazoline and dicyanomethylene groups, similar to the core structure of the compound , allows for the synthesis of a wide variety of heterocyclic compounds. These compounds are integral to creating new molecules with potential applications in drug development and other areas of chemical research (Gomaa & Ali, 2020)[https://consensus.app/papers/chemistry-gomaa/c3fd3f30e915527d8102f04e6ae2fc35/?utm_source=chatgpt]. Such synthetic versatility is critical for exploring novel therapeutic pathways and designing drugs with improved efficacy and safety profiles.

Analytical and Pharmacological Research

Analytical methods for the estimation and analysis of complex heterocyclic compounds are vital in pharmaceutical research. They ensure the quality, efficacy, and safety of newly developed drugs. Studies focusing on analytical methodologies for compounds like Azelnidipine and Telmisartan, which have structural similarities to the compound , highlight the importance of precise analytical techniques in drug development processes (Eswarudu, Roja, Sankar, & Babu, 2022)[https://consensus.app/papers/updated-review-analytical-methods-estimation-eswarudu/7effde000f0c51b4903adcc2b4b72a5e/?utm_source=chatgpt]. This area of research is crucial for advancing the development of medications and understanding their interactions within biological systems.

Safety and Hazards

For safety information and potential hazards associated with this compound, it is recommended to refer to the Material Safety Data Sheet (MSDS).